molecular formula C14H13NO4 B8506157 Benzyl 3,7-dioxo-1-azabicyclo[3.2.0]heptane-2-carboxylate

Benzyl 3,7-dioxo-1-azabicyclo[3.2.0]heptane-2-carboxylate

Cat. No.: B8506157
M. Wt: 259.26 g/mol
InChI Key: ROOPIVSLXDNRHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzyl 3,7-dioxo-1-azabicyclo[3.2.0]heptane-2-carboxylate is a useful research compound. Its molecular formula is C14H13NO4 and its molecular weight is 259.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H13NO4

Molecular Weight

259.26 g/mol

IUPAC Name

benzyl 3,7-dioxo-1-azabicyclo[3.2.0]heptane-2-carboxylate

InChI

InChI=1S/C14H13NO4/c16-11-6-10-7-12(17)15(10)13(11)14(18)19-8-9-4-2-1-3-5-9/h1-5,10,13H,6-8H2

InChI Key

ROOPIVSLXDNRHJ-UHFFFAOYSA-N

Canonical SMILES

C1C2CC(=O)N2C(C1=O)C(=O)OCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-(3-benzyloxycarbonyl-3-diazo-2-oxopropyl)-azetidin-2-one (718 mg. 25 mMol), rhodium (II) acetate (5 mg) and anhydrous benzene (50 ml) is deoxygenated by bubbling nitrogen through it for 45 minutes. The mixture is then stirred and heated in an oil bath maintained at 80° C. for 70 minutes. After cooling to room temperature, the mixture is filtered and the filtrate is evaporated under vacuum to an oil. Crystallization from ethyl acetate (5 ml)-diethylether (20 ml) provides benzyl 1-azabicyclo[3.2.0]heptan-3,7-dione-2-carboxylate (502 mg, 77% yield) as small, white prisms: mp 100°-102°; IR (CH2Cl2) 1770; 1741 cm-1 ; UV (dioxane) 220 nm; NMR (CDCl3, 300 MHz) α 2.43 (dd, 1, J=8 and 19, H4a), 2.94 (dd, 1, J=6.5 and 19, H4 b), 2.99 (dd, 1, J=2 and 16, H6B), 3.63 (dd, 1, J=5 and 16, H6α), 4.18 (m, 1, H5), 4.76 (S, 1, H2), 5.23 (S, 2, CH2 φ), and 7.40 (S, 5, ArH); MS m/e 259 (M+), 231 (M+-28),217 (M+-42), 203, 187, 186, 168 (M+-91), 124, and 91.
Name
4-(3-benzyloxycarbonyl-3-diazo-2-oxopropyl)-azetidin-2-one
Quantity
718 mg
Type
reactant
Reaction Step One
Quantity
5 mg
Type
catalyst
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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